Cas no 1806866-17-0 (4-Bromo-5-(difluoromethyl)-2-hydroxypyridine-3-acetonitrile)

• Product Name: 4-Bromo-5-(difluoromethyl)-2-hydroxypyridine-3-acetonitrile
• CAS No: 1806866-17-0
• MF: C₈H₅BrF₂N₂O
• MW: 263.038907766342
• CID: 4800801
• Update Time: 2025-06-07

4-Bromo-5-(difluoromethyl)-2-hydroxypyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-(difluoromethyl)-2-hydroxypyridine-3-acetonitrile

• Inchi： 1S/C8H5BrF2N2O/c9-6-4(1-2-12)8(14)13-3-5(6)7(10)11/h3,7H,1H2,(H,13,14)
• InChI Key： POFWXXVYAHVOIL-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=CNC(C=1CC#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 378
• XLogP3: 0.5
• Topological Polar Surface Area: 52.9

Additional information on 4-Bromo-5-(difluoromethyl)-2-hydroxypyridine-3-acetonitrile

Introduction to 4-Bromo-5-(difluoromethyl)-2-hydroxypyridine-3-acetonitrile (CAS No. 1806866-17-0)

4-Bromo-5-(difluoromethyl)-2-hydroxypyridine-3-acetonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1806866-17-0, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and industrial applications. The structural features of this molecule, particularly the presence of a bromo substituent at the 4-position, a difluoromethyl group at the 5-position, and a hydroxyl group at the 2-position, combined with a nitrile group at the 3-position, make it a versatile intermediate for synthetic chemistry and drug discovery.

The bromo substituent in 4-Bromo-5-(difluoromethyl)-2-hydroxypyridine-3-acetonitrile introduces a reactive site for further functionalization via cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, or Stille couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the synthesis of novel pharmacophores. The difluoromethyl group is another key feature that enhances the metabolic stability and binding affinity of drug candidates. Fluorine atoms are known to modulate pharmacokinetic properties by influencing lipophilicity, solubility, and interactions with biological targets. The hydroxyl group provides an additional site for hydrogen bonding interactions, which can be critical for receptor binding, while the nitrile group serves as a versatile handle for further derivatization through reduction to an amine or hydrolysis to a carboxylic acid.

In recent years, there has been growing interest in exploring the potential of 4-Bromo-5-(difluoromethyl)-2-hydroxypyridine-3-acetonitrile in medicinal chemistry. Its unique structural motifs have been leveraged in the design of inhibitors targeting various therapeutic areas. For instance, studies have demonstrated its utility in developing kinase inhibitors, where the combination of halogenated aromatic rings and heterocyclic scaffolds can optimize binding to protein targets. Additionally, the presence of both electron-withdrawing (nitrile) and electron-donating (hydroxyl) groups allows for fine-tuning of electronic properties, which is crucial for achieving high affinity and selectivity in drug design.

One notable application of 4-Bromo-5-(difluoromethyl)-2-hydroxypyridine-3-acetonitrile is in the synthesis of antiviral agents. The structural framework of this compound shares similarities with known viral protease inhibitors, suggesting its potential as a lead compound or intermediate in antiviral drug development. Furthermore, its ability to undergo facile functionalization makes it an attractive building block for libraries of compounds that can be screened for antiviral activity. The incorporation of fluorinated moieties has been shown to improve drug-like properties such as bioavailability and resistance profiles against viral mutations.

The agrochemical sector has also recognized the value of 4-Bromo-5-(difluoromethyl)-2-hydroxypyridine-3-acetonitrile as a precursor for developing novel pesticides and herbicides. Pyridine derivatives are well-documented for their efficacy in crop protection due to their ability to interact with biological systems at multiple levels. The specific substitution pattern in this compound enhances its potential as an intermediate for synthesizing molecules that disrupt essential metabolic pathways in pests while maintaining environmental safety. Research has indicated that derivatives of this scaffold exhibit herbicidal activity by inhibiting key enzymes involved in plant growth regulation.

The synthetic methodologies employed in preparing 4-Bromo-5-(difluoromethyl)-2-hydroxypyridine-3-acetonitrile are also worth mentioning. The synthesis typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Key steps include halogenation at the desired positions using brominating agents such as N-bromosuccinimide (NBS), followed by selective functionalization with difluoromethylation reagents like Selectfluor or DAST (diethylaminosulfur trifluoride). The introduction of the hydroxyl group can be achieved through direct hydroxylation or via nucleophilic substitution reactions. Finally, conversion to the nitrile group is commonly performed using cyanating agents like trimethylsilyl cyanide (TMSCN) followed by hydrolysis.

The role of computational chemistry and high-throughput screening (HTS) in optimizing derivatives of 4-Bromo-5-(difluoromethyl)-2-hydroxypyridine-3-acetonitrile cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding modes and affinities for potential biological targets. By leveraging virtual screening platforms, researchers can rapidly identify promising analogs for experimental validation. This approach not only accelerates drug discovery but also reduces costs associated with traditional trial-and-error methods. Furthermore, advances in machine learning algorithms have enabled more accurate predictions of pharmacokinetic properties, further refining lead optimization strategies.

The environmental impact and sustainability considerations are also critical when evaluating compounds like 4-Bromo-5-(difluoromethyl)-2-hydroxypyridine-3-acetonitrile. Efforts are underway to develop greener synthetic routes that minimize waste generation and hazardous byproducts. Catalytic methods employing transition metals have shown promise in improving efficiency while reducing environmental footprint. Additionally, biodegradability studies are being conducted to assess the long-term ecological effects of these compounds once they enter biological systems or agricultural environments.

In conclusion,4-Bromo-5-(difluoromethyl)-2-hydroxypyridine-3-acetonitrile (CAS No. 1806866-17-0) represents a valuable scaffold with broad applications across pharmaceuticals and agrochemicals. Its unique structural features offer opportunities for designing molecules with enhanced biological activity and improved pharmacokinetic profiles. As research continues to uncover new therapeutic targets and sustainable synthetic methodologies,4-Bromo-5-(difluoromethyl)-2-hydroxypyridine-3-acetonitrile is poised to remain a cornerstone compound in medicinal chemistry innovation.